N-(4-{N-[(3-nitrophenyl)sulfonyl]ethanehydrazonoyl}phenyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

• IUPAC Name: N-[4-[(E)-C-methyl-N-[(3-nitrophenyl)sulfonylamino]carbonimidoyl]phenyl]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• InChI: InChI=1S/C23H22N4O5S2/c1-15(25-26-34(31,32)19-6-4-5-18(13-19)27(29)30)16-9-11-17(12-10-16)24-23(28)21-14-33-22-8-3-2-7-20(21)22/h4-6,9-14,26H,2-3,7-8H2,1H3,(H,24,28)/b25-15+
• InChI Key: XHOGMUZCQYOUOT-MFKUBSTISA-N
• Canonical SMILES: CC(=NNS(=O)(=O)C1=CC=CC(=C1)[N+](=O)[O-])C2=CC=C(C=C2)NC(=O)C3=CSC4=C3CCCC4
• Isomeric SMILES: C/C(=N\NS(=O)(=O)C1=CC=CC(=C1)[N+](=O)[O-])/C2=CC=C(C=C2)NC(=O)C3=CSC4=C3CCCC4
• Molecular Formula: C23H22N4O5S2
• Molecular Weight: 498.6 g/mol

Description

Synthesis Analysis

The synthesis of benzo[b]thiophen derivatives and related compounds involves multiple steps, including nitration, annulation, and sulfonamide formation. For instance, the nitration of benzo[b]thiophen-3-carboxylic acid has been shown to afford substitution at all four available positions in the benzene ring, indicating the versatility of this scaffold for further functionalization (Brown et al., 1969). Additionally, the reaction of benzo[b]thiophen-3-ylacetonitriles or 3-(phenylsulfonylmethyl)benzo[b]thiophenes with nitrobenzene derivatives has been used to form quinoline derivatives, demonstrating the potential for creating complex heterocyclic structures (Nowacki & Wojciechowski, 2017).

Molecular Structure Analysis

The molecular structure of related sulfonamide compounds has been extensively studied, revealing details about their geometry, electronic properties, and potential interactions. For instance, studies using density functional theory (DFT) have elucidated the structural parameters and vibrational frequencies, supporting the stability and reactivity of these molecules (Sarojini et al., 2013).

Chemical Reactions and Properties

The chemical reactivity of benzo[b]thiophen derivatives and sulfonamide compounds has been explored through various reactions, including nitration and rearrangement. These reactions demonstrate the compounds' capacity for transformation and derivatization, which is crucial for developing new materials and pharmaceuticals. The synthesis and rearrangement of specific thiazole and sulfonamide derivatives highlight the complex reaction pathways and product diversity possible with these molecules (Spaleniak et al., 2007).

Physical Properties Analysis

The physical properties of these compounds, such as thermal stability and crystalline structure, are essential for understanding their behavior in various applications. X-ray diffraction data, for example, provides insight into the crystal structure, offering clues about the intermolecular interactions and stability of these materials (Saeed et al., 2008).

Chemical Properties Analysis

The chemical properties, including reactivity, stability, and interactions with other molecules, are crucial for the application of these compounds in synthesis and material science. Studies on the addition of nitromethane anions to chiral α-amidoalkylphenyl sulfones, for instance, show the diastereoselective synthesis of optically active α-amino acid derivatives, underscoring the utility of these compounds in producing biologically active molecules (Foresti et al., 2003).